molecular formula C22H23NO5 B2818563 N-[3-(3,4-dimethoxyphenyl)-8-methyl-4-oxo-4H-chromen-2-yl]butanamide CAS No. 883962-09-2

N-[3-(3,4-dimethoxyphenyl)-8-methyl-4-oxo-4H-chromen-2-yl]butanamide

Cat. No.: B2818563
CAS No.: 883962-09-2
M. Wt: 381.428
InChI Key: NOJVJYOXMCSLSP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-[3-(3,4-dimethoxyphenyl)-8-methyl-4-oxo-4H-chromen-2-yl]butanamide is a synthetic chromen-4-one derivative characterized by a 4-oxo-4H-chromen core substituted with a 3,4-dimethoxyphenyl group at position 3, a methyl group at position 8, and a butanamide side chain at position 2. Chromen-4-one derivatives are widely studied for their biological activities, including anti-inflammatory, anticancer, and antioxidant properties .

Properties

IUPAC Name

N-[3-(3,4-dimethoxyphenyl)-8-methyl-4-oxochromen-2-yl]butanamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H23NO5/c1-5-7-18(24)23-22-19(14-10-11-16(26-3)17(12-14)27-4)20(25)15-9-6-8-13(2)21(15)28-22/h6,8-12H,5,7H2,1-4H3,(H,23,24)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NOJVJYOXMCSLSP-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCC(=O)NC1=C(C(=O)C2=CC=CC(=C2O1)C)C3=CC(=C(C=C3)OC)OC
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H23NO5
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

381.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Structural and Functional Group Analysis

The compound shares structural motifs with other chromenones and methoxy-substituted aromatic systems. Key comparisons include:

Compound Core Structure Substituents Reported Bioactivity
N-[3-(3,4-dimethoxyphenyl)-8-methyl-4-oxo-4H-chromen-2-yl]butanamide Chromen-4-one 3,4-Dimethoxyphenyl, 8-methyl, butanamide Not explicitly reported (inferred from analogs)
[2-(3,4-Dimethoxyphenyl)ethyl]azanium chloride dihydrate Azanium (charged amine) 3,4-Dimethoxyphenethyl, carbamoylpropyl Intermediate in isoquinoline alkaloid synthesis
8-[4-(Dithiolan-3-yl)butanoylamino]-octanamide derivatives Octanamide Dithiolan, hydroxy/hydroxymethyl propyl Synthetic intermediates for lipid conjugates

Key Observations :

  • The chromen-4-one core differentiates this compound from azanium-based intermediates (e.g., ), which are typically charged and used in alkaloid synthesis.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.